Cas no 1017782-57-8 (5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid
• CAS No: 1017782-57-8
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• MDL: MFCD09972229
• CID: 4567509
• PubChem ID: 25918918
• Update Time: 2025-07-09

5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(cyclopropylmethoxy)nicotinic acid
• 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid

• MDL： MFCD09972229
• Inchi： 1S/C10H10BrNO3/c11-7-3-8(10(13)14)9(12-4-7)15-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,13,14)
• InChI Key： KVQVQIRJMFHYOP-UHFFFAOYSA-N
• SMILES： C1(OCC2CC2)=NC=C(Br)C=C1C(O)=O

Experimental Properties

• Melting Point: 110-112°

5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid

Professional Introduction to 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic Acid (CAS No. 1017782-57-8)

5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid, a compound with the CAS number 1017782-57-8, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a bromo substituent at the 5-position and a cyclopropylmethoxy group at the 2-position, contribute to its unique chemical and biological characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The synthesis of 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The introduction of the bromo atom at the 5-position of the pyridine ring can be achieved through bromination reactions, which are commonly employed in medicinal chemistry to introduce electrophilic centers for further functionalization. The subsequent attachment of the cyclopropylmethoxy group at the 2-position typically involves nucleophilic substitution reactions, where a halogenated intermediate is reacted with a nucleophile such as sodium methoxide. These synthetic strategies not only demonstrate the versatility of this compound but also its potential for further derivatization to explore new pharmacological targets.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The presence of both electron-withdrawing and electron-donating groups in 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid makes it an attractive candidate for investigating various biological pathways. For instance, pyridine-based compounds have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer. The structural motif of this compound resembles several known bioactive molecules, suggesting its potential as a lead compound for drug development.

One of the most compelling aspects of 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid is its role as a building block in medicinal chemistry. The combination of the bromo and cyclopropylmethoxy substituents provides multiple sites for further chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility has been exploited in several recent studies where this compound has been used as a precursor for synthesizing more complex molecules with enhanced biological activity. For example, researchers have demonstrated that derivatives of this compound exhibit significant inhibitory effects on certain enzymes and receptors implicated in various diseases.

The pharmacological profile of 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid has been explored in several preclinical studies. These studies have revealed that the compound interacts with multiple targets, including kinases, transcription factors, and ion channels. The bromo substituent at the 5-position is particularly important as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Similarly, the cyclopropylmethoxy group contributes to the molecule's overall shape and electronic properties, which are crucial for receptor recognition.

In conclusion, 5-bromo-2-(cyclopropylmethoxy)pyridine-3-carboxylic acid (CAS No. 1017782-57-8) is a versatile and promising compound in pharmaceutical research. Its unique structural features and synthetic accessibility make it an excellent candidate for developing novel therapeutic agents. The ongoing studies on this compound highlight its potential in treating various diseases and underscore its importance as a scaffold for drug discovery. As research in this field continues to evolve, it is likely that new applications and derivatives of this compound will be uncovered, further solidifying its role in modern medicinal chemistry.